6-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidine-1-carbonyl}quinoxaline

• IUPAC Name: [3-[(4-methylpyrazol-1-yl)methyl]azetidin-1-yl]-quinoxalin-6-ylmethanone
• InChI: InChI=1S/C17H17N5O/c1-12-7-20-22(8-12)11-13-9-21(10-13)17(23)14-2-3-15-16(6-14)19-5-4-18-15/h2-8,13H,9-11H2,1H3
• InChI Key: VLOUBHKDGLGCTB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1)CC2CN(C2)C(=O)C3=CC4=NC=CN=C4C=C3
• Molecular Formula: C17H17N5O
• Molecular Weight: 307.35 g/mol
• CAS No.: 2549007-99-8

Description

Pyrazole is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen atoms at positions 1 and 2 and three carbon atoms. It has a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry.

Synthesis Analysis

Pyrazole nucleus is synthesized with various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach.

Molecular Structure Analysis

The molecular structure of pyrazole consists of a five-membered ring with two nitrogen atoms and three carbon atoms.

Chemical Reactions Analysis

Pyrazoles are frequently used as scaffolds in the synthesis of bioactive chemicals and reactions in various media.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its exact structure. For example, pyrazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Scientific Research Applications

6-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidine-1-carbonyl}quinoxaline has been studied for its potential applications in a range of scientific research areas. It has been found to have anti-inflammatory and anti-cancer properties, and has been studied for its potential use in drug delivery, gene therapy, and other areas of biomedical research. In addition, this compound has been studied for its potential applications in the development of new materials, such as polymers and nanomaterials.

Mechanism of Action

Target of Action

Similar compounds with pyrazole and imidazole moieties have been reported to exhibit a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Mode of Action

For instance, some pyrazole derivatives have shown potent antileishmanial and antimalarial activities .

Biochemical Pathways

Compounds with similar structures have been known to affect various biochemical pathways, leading to their diverse pharmacological effects .

Result of Action

Similar compounds have been reported to exhibit a range of biological activities, suggesting that they may have multiple effects at the molecular and cellular levels .

Advantages and Limitations for Lab Experiments

6-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidine-1-carbonyl}quinoxaline has several advantages and limitations for lab experiments. One advantage of using this compound is that it is relatively easy to synthesize and is relatively stable in aqueous solution. Furthermore, this compound can be isolated and purified using conventional methods. However, this compound is not soluble in organic solvents, and is not suitable for use in high-temperature reactions.

Future Directions

There are several potential future directions for the study of 6-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidine-1-carbonyl}quinoxaline. One potential direction is to further investigate the biochemical and physiological effects of this compound. In addition, further research could be conducted on the potential applications of this compound in drug delivery, gene therapy, and other areas of biomedical research. Furthermore, further research could be conducted on the potential use of this compound in the development of new materials, such as polymers and nanomaterials. Finally, further research could be conducted on the mechanism of action of this compound, in order to better understand its effects on inflammation and cancer.

Synthesis Methods

6-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidine-1-carbonyl}quinoxaline can be synthesized from 4-methyl-1H-pyrazol-1-yl)methyl]azetidine-1-carbonyl chloride (MPC) and 2-aminoquinoxaline (2-AQ). The reaction begins with the formation of a Schiff base between MPC and 2-AQ, followed by a condensation reaction which results in the formation of this compound. The reaction is conducted in aqueous solution at room temperature, and the product can be isolated and purified using conventional methods.